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Compound of Interest

Compound Name: Citrinin-13C13

Cat. No.: B15566661 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the validated detection of

citrinin, a nephrotoxic mycotoxin produced by several species of Penicillium, Aspergillus, and

Monascus fungi. The accurate and sensitive quantification of citrinin is crucial for food safety,

quality control, and in toxicological studies. The following sections detail established analytical

methodologies, including High-Performance Liquid Chromatography with Fluorescence

Detection (HPLC-FLD), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and

Enzyme-Linked Immunosorbent Assay (ELISA).

Data Presentation
The performance characteristics of the described methods are summarized in the tables below

for easy comparison. These values represent typical performance and may vary based on the

specific matrix, instrumentation, and laboratory conditions.

Table 1: Performance Characteristics of HPLC-FLD and LC-MS/MS Methods for Citrinin

Detection in Cereals and Food Supplements.
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Performance
Parameter

HPLC-FLD with
Immunoaffinity
Column (IAC)
Cleanup

LC-MS/MS with
QuEChERS

LC-MS/MS with IAC
Cleanup

Limit of Detection

(LOD)
0.1 - 3.0 µg/kg[1][2] 0.07 - 5.0 µg/kg[1][3]

0.02 ng/mL (in urine)

[4][5]

Limit of Quantification

(LOQ)

0.25 - 50 µg/kg[1][2]

[6]
0.24 - 10.0 µg/kg[1][3]

0.05 ng/mL (in urine)

[4][5]

Recovery 80 - 110%[1] 70 - 110%[1] 82 - 104%[3]

Precision (RSD) < 15%[1] < 15%[1] < 14%[3]

Specificity High[1] High[1] Very High

Throughput Moderate[1] High[1] Moderate

Cost Moderate[1] High[1] High

Table 2: Performance Characteristics of Immunoassays for Citrinin Detection.

Performance Parameter
Indirect Competitive ELISA
(ic-ELISA)

Direct Competitive ELISA
(dc-ELISA)

IC50 0.037 - 0.761 ng/mL[7][8] 4.1 ng/mL[9]

Limit of Detection (LOD) 0.01 - 0.089 ng/mL[8][10] 0.2 ng/mL[9]

Linear Range 0.01 - 5.96 ng/mL[10] Not Specified

Recovery 83.6 - 92.0%[7] Not Specified

Cross-reactivity
< 0.01% with other

mycotoxins[7]
Not Specified

Experimental Protocols and Workflows
High-Performance Liquid Chromatography with
Fluorescence Detection (HPLC-FLD)
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This method offers high selectivity and sensitivity for citrinin analysis and is a robust choice for

targeted analysis.[1] Immunoaffinity column (IAC) cleanup is frequently employed to remove

matrix interferences.[11]

Sample Preparation Immunoaffinity Column Cleanup Analysis

Homogenized Sample Extraction
(e.g., Acetonitrile/Water) Filtration Dilution with PBS Load onto IAC Wash Column Elute Citrinin

(e.g., Methanol) Evaporate to Dryness Reconstitute in
Mobile Phase Inject into HPLC-FLD Fluorescence Detection

(Ex: 330 nm, Em: 500 nm) Quantification

QuEChERS Sample Preparation Analysis

Homogenized Sample Add Water
(Hydration)

Add Acetonitrile
with Acetic Acid Vortex Add QuEChERS Salts

(e.g., MgSO4, NaCl) Vortex Centrifuge Collect Supernatant Inject into LC-MS/MS MS/MS Detection
(MRM Mode) Quantification

Citrinin-Protein Conjugate
(Coated Antigen)

Free Citrinin
(in Sample) Anti-Citrinin Antibody

Unbound Anti-Citrinin AntibodyEnzyme-labeled
Secondary Antibody

Color Signal

Produces

Substrate

Converted by enzyme
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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